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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of IR-797
chloride, a near-infrared (NIR) cyanine dye, in various laboratory solvents. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development who utilize IR-797 chloride in their work.

Core Topic: IR-797 Chloride Solubility
IR-797 chloride is a lipophilic cationic dye with applications in photodynamic therapy, in vivo

imaging, and flow cytometry. Its solubility is a critical parameter for the preparation of stock

solutions, formulation of delivery systems, and the design of experimental protocols.

Quantitative Solubility Data
The solubility of IR-797 chloride varies significantly across different solvents, a key

consideration for its practical application. The following table summarizes the available

quantitative and qualitative solubility data for IR-797 chloride. It is important to note that the

solubility of cyanine dyes can be influenced by factors such as purity, temperature, and the

presence of co-solvents.
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Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) 10 mg/mL

Ultrasonic assistance may be

required. It is recommended to

use newly opened, anhydrous

DMSO as the solvent is

hygroscopic.

Methanol Soluble

While specific quantitative data

is not readily available, IR-797

chloride is widely reported to

be soluble in methanol.

Dimethylformamide (DMF) ~10 mg/mL (estimated)
Based on the solubility of

similar cyanine dyes like Cy7.

Ethanol ~5 mg/mL (estimated)
Based on the solubility of

similar cyanine dyes like Cy7.

Water Poorly soluble

As a non-sulfonated cyanine

dye, IR-797 chloride exhibits

limited solubility in aqueous

solutions.

Phosphate-Buffered Saline

(PBS, pH 7.2)
~1 mg/mL (estimated)

Based on the solubility of

similar cyanine dyes like Cy7.

Experimental Protocols
General Protocol for Determining the Solubility of a
Solid Compound
This section outlines a generalized experimental protocol for determining the solubility of a

solid compound, such as IR-797 chloride, in a given solvent. This method is based on the

principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Materials:

IR-797 chloride
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Solvent of interest

Vials with screw caps

Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or a UV-

Vis spectrophotometer)

Volumetric flasks and pipettes

Procedure:

Preparation of a Supersaturated Solution:

Add an excess amount of IR-797 chloride to a known volume of the solvent in a vial. The

exact amount should be more than what is expected to dissolve.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Agitate the mixture at a constant temperature using a shaker or incubator for a sufficient

period (e.g., 24-48 hours) to ensure that equilibrium is reached. The solution should be

saturated with the solute, with excess solid remaining.

Separation of Undissolved Solid:

Centrifuge the vial at a high speed to pellet the undissolved solid.
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Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to

remove any remaining solid particles.

Quantification of Dissolved Solute:

Using HPLC:

Prepare a series of standard solutions of IR-797 chloride of known concentrations in

the same solvent.

Generate a calibration curve by plotting the peak area from the HPLC chromatograms

against the concentration of the standard solutions.

Dilute the filtered saturated solution with a known factor to bring its concentration within

the range of the calibration curve.

Inject the diluted sample into the HPLC system and determine its concentration from the

calibration curve.

Calculate the original concentration in the saturated solution by accounting for the

dilution factor.

Using Gravimetric Analysis (for non-volatile solutes):

Accurately weigh an empty, dry container.

Transfer a known volume of the filtered saturated solution to the container.

Evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum

oven at a temperature that does not degrade the solute.

Once the solvent is fully evaporated, weigh the container with the dried solute.

The mass of the dissolved solute is the final weight minus the initial weight of the

container.

Calculate the solubility in mg/mL or g/L.
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Reporting:

Report the solubility as the mean of at least three independent measurements, along with

the standard deviation and the temperature at which the determination was performed.

Visualizations
The following diagrams, generated using Graphviz, illustrate key experimental workflows and

logical relationships relevant to the use of IR-797 chloride.
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Workflow for Solubility Determination

Preparation

Equilibration

Separation Quantification

Add excess IR-797 chloride to solvent

Seal vial

Agitate at constant temperature (24-48h)

Centrifuge to pellet solid

Filter supernatant

Analyze filtered saturated solution

Prepare standard solutions

Generate calibration curve (HPLC/UV-Vis)

Calculate solubility
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Application Workflow: IR-797 Chloride

Solution Preparation

Applications

In Vivo Imaging Workflow Flow Cytometry Workflow

Dissolve IR-797 chloride in appropriate solvent (e.g., DMSO) Prepare stock solution

In Vivo Imaging Flow Cytometry

Formulate IR-797 chloride nanoparticles Prepare single-cell suspension

Administer to animal model

Acquire images using NIR imaging system

Incubate cells with IR-797 chloride

Wash cells

Acquire data on flow cytometer

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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